Cas no 51355-88-5 (1-(Chloromethyl)-4-nitro-1H-pyrazole)

1-(Chloromethyl)-4-nitro-1H-pyrazole is a versatile heterocyclic compound featuring both a chloromethyl and a nitro functional group on a pyrazole backbone. This structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and specialty chemicals. The chloromethyl group offers reactivity for further functionalization, while the nitro group enhances electrophilic properties, facilitating nucleophilic substitution reactions. Its stability under standard handling conditions and compatibility with a range of solvents contribute to its utility in multi-step synthetic routes. The compound is particularly useful in constructing complex nitrogen-containing frameworks, making it a key building block in medicinal and materials chemistry research.

1-(Chloromethyl)-4-nitro-1H-pyrazole structure

51355-88-5 structure

Product Name:1-(Chloromethyl)-4-nitro-1H-pyrazole

CAS No:51355-88-5

MF:C₄H₄ClN₃O₂

MW:161.546459197998

MDL:MFCD03423394

CID:1078122

PubChem ID:3988558

Update Time:2025-05-27

1-(Chloromethyl)-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-(Chloromethyl)-4-nitro-1H-pyrazole
- EN300-228877
- AKOS000305521
- MFCD03423394
- STK288937
- 1-(chloromethyl)-4-nitropyrazole
- ALBB-002312
- 51355-88-5
- MDL： MFCD03423394
- Inchi： 1S/C4H4ClN3O2/c5-3-7-2-4(1-6-7)8(9)10/h1-2H,3H2
- InChI Key： VOMLVVLUSBRAEF-UHFFFAOYSA-N
- SMILES： ClCN1C=C(C=N1)[N+](=O)[O-]

Computed Properties

Exact Mass: 160.9992041g/mol
Monoisotopic Mass: 160.9992041g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 137
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 63.6Å²

1-(Chloromethyl)-4-nitro-1H-pyrazole Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

1-(Chloromethyl)-4-nitro-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM114055-1g	1-(chloromethyl)-4-nitro-1H-pyrazole	51355-88-5	95%	1g	$240	2021-08-06
Chemenu	CM114055-5g	1-(chloromethyl)-4-nitro-1H-pyrazole	51355-88-5	95%	5g	$720	2021-08-06
Chemenu	CM114055-10g	1-(chloromethyl)-4-nitro-1H-pyrazole	51355-88-5	95%	10g	$1080	2021-08-06
Chemenu	CM114055-25g	1-(chloromethyl)-4-nitro-1H-pyrazole	51355-88-5	95%	25g	$2100	2021-08-06
TRC	C386345-10mg	1-(chloromethyl)-4-nitro-1H-pyrazole	51355-88-5		10mg	$ 50.00	2022-06-01
TRC	C386345-50mg	1-(chloromethyl)-4-nitro-1H-pyrazole	51355-88-5		50mg	$ 95.00	2022-06-01
TRC	C386345-100mg	1-(chloromethyl)-4-nitro-1H-pyrazole	51355-88-5		100mg	$ 160.00	2022-06-01
abcr	AB375422-250 mg	1-(Chloromethyl)-4-nitro-1H-pyrazole	51355-88-5		250MG	€198.50	2022-03-02
abcr	AB375422-500 mg	1-(Chloromethyl)-4-nitro-1H-pyrazole	51355-88-5		500MG	€264.80	2022-03-02
abcr	AB375422-1 g	1-(Chloromethyl)-4-nitro-1H-pyrazole	51355-88-5		1g	€309.00	2022-03-02